Imidazole
Imidazole
Imidazole, also known as glyoxaline or 1, 3-diazole, belongs to the class of organic compounds known as imidazoles. Imidazoles are compounds containing an imidazole ring, which is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. Imidazole exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Imidazole has been found throughout most human tissues, and has also been primarily detected in urine. Within the cell, imidazole is primarily located in the cytoplasm. Imidazole can be converted into 4-aminoimidazole and 2-nitroimidazole.
1H-imidazole is an imidazole tautomer which has the migrating hydrogen at position 1. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene and an imidazole. It is a conjugate base of an imidazolium cation. It is a conjugate acid of an imidazolide. It is a tautomer of a 4H-imidazole.
1H-imidazole is an imidazole tautomer which has the migrating hydrogen at position 1. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene and an imidazole. It is a conjugate base of an imidazolium cation. It is a conjugate acid of an imidazolide. It is a tautomer of a 4H-imidazole.
Brand Name:
Vulcanchem
CAS No.:
288-32-4
VCID:
VC0134444
InChI:
InChI=1S/C3H4N2/c1-2-5-3-4-1/h1-3H,(H,4,5)
SMILES:
C1=CN=CN1
Molecular Formula:
C3H4N2
Molecular Weight:
68.08 g/mol
Imidazole
CAS No.: 288-32-4
Reference Standards
VCID: VC0134444
Molecular Formula: C3H4N2
Molecular Weight: 68.08 g/mol
| CAS No. | 288-32-4 |
|---|---|
| Product Name | Imidazole |
| Molecular Formula | C3H4N2 |
| Molecular Weight | 68.08 g/mol |
| IUPAC Name | 1H-imidazole |
| Standard InChI | InChI=1S/C3H4N2/c1-2-5-3-4-1/h1-3H,(H,4,5) |
| Standard InChIKey | RAXXELZNTBOGNW-UHFFFAOYSA-N |
| SMILES | C1=CN=CN1 |
| Canonical SMILES | C1=CN=CN1 |
| Boiling Point | 257 °C 257.0 °C 268 °C |
| Colorform | Monoclinic prisms from benzene Colorless crystals Colorless-yellow solid |
| Density | Relative density (water = 1): 1.03 |
| Flash Point | 145 °C (293 °F) - closed cup 145 °C c.c. |
| Melting Point | 90.5 °C 89.52 °C 90.5°C 89 °C |
| Physical Description | OtherSolid Solid COLOURLESS-TO-YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR. |
| Description | Imidazole, also known as glyoxaline or 1, 3-diazole, belongs to the class of organic compounds known as imidazoles. Imidazoles are compounds containing an imidazole ring, which is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. Imidazole exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Imidazole has been found throughout most human tissues, and has also been primarily detected in urine. Within the cell, imidazole is primarily located in the cytoplasm. Imidazole can be converted into 4-aminoimidazole and 2-nitroimidazole. 1H-imidazole is an imidazole tautomer which has the migrating hydrogen at position 1. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene and an imidazole. It is a conjugate base of an imidazolium cation. It is a conjugate acid of an imidazolide. It is a tautomer of a 4H-imidazole. |
| Related CAS | 1467-16-9 (mono-hydrochloride) 5587-42-8 (hydrochloride salt) |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | Very soluble in water In water, 241 g/100 g at 20 °C In water, 2060 g/kg H2O at 19 °C In water, 663 g/L at 20 °C Very soluble in ethanol; soluble in diethyl ether, acetone, pyridine; slightly soluble in benzene Solubility in water, g/100ml at 20 °C: 63.3 (good) |
| Synonyms | Al-imidazole Cu-imidazole imidazole imidazole acetate imidazole citrate imidazole conjugate monoacid imidazole monohydrochloride imidazole monophosphonate imidazole sodium imidazolium chloride |
| Vapor Density | Relative vapor density (air = 1): 2.35 |
| Vapor Pressure | 4.4X10-2 mm Hg at 25 °C (est) Vapor pressure, Pa at 20 °C: 0.3 |
| PubChem Compound | 795 |
| Last Modified | Nov 11 2021 |
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